Cas no 61653-33-6 ( )

  structure
  structure
Product Name: 
CAS No:61653-33-6
MF:C16H18N2
MW:238.327523708344
CID:954865
PubChem ID:267234
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • bis(4-ethylphenyl)diazene
    • 4,4'-Diaethyl-azobenzol
    • SCHEMBL24212689
    • NSC106377
    • NSC-106377
    • (e)-bis(4-ethylphenyl)diazene
    • 61653-33-6
    • SCHEMBL13638200
    • DTXSID00295939
    • 1,2-bis(4-ethylphenyl)diazene
    •  
    • Inchi: 1S/C16H18N2/c1-3-13-5-9-15(10-6-13)17-18-16-11-7-14(4-2)8-12-16/h5-12H,3-4H2,1-2H3/b18-17+
    • InChI Key: RYPGBMPNCYRHKZ-ISLYRVAYSA-N
    • SMILES: N(/C1C=CC(=CC=1)CC)=N\C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 238.14700
  • Monoisotopic Mass: 238.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72000
  • LogP: 5.22680
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